2-(1,1-dioxido-4-oxo-2-phenyl-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-phenylacetamide

• IUPAC Name: N-phenyl-2-(1,1,4-trioxo-2-phenyl-2,3-dihydro-1λ6,5-benzothiazepin-5-yl)acetamide
• InChI: InChI=1S/C23H20N2O4S/c26-22(24-18-11-5-2-6-12-18)16-25-19-13-7-8-14-20(19)30(28,29)21(15-23(25)27)17-9-3-1-4-10-17/h1-14,21H,15-16H2,(H,24,26)
• InChI Key: YGHGVQCFAZUEOU-UHFFFAOYSA-N
• Canonical SMILES: C1C(S(=O)(=O)C2=CC=CC=C2N(C1=O)CC(=O)NC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H20N2O4S
• Molecular Weight: 420.5 g/mol

Description

2-(1,1-dioxido-4-oxo-2-phenyl-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)-N-phenylacetamide is a useful research compound. Its molecular formula is C23H20N2O4S and its molecular weight is 420.48. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Substituted dibenzo[b,f][1,4]thiazepines, which share a core structural resemblance with the compound , have been synthesized and evaluated for their antibacterial properties. These compounds, particularly those carrying a 2-chloro N-phenylacetamide moiety attached at the C position, have shown significant antimicrobial activity against both gram-positive and gram-negative bacteria. This suggests a potential application of such compounds in the development of new antibacterial agents (Tailor, Patel, & Malik, 2014).

Synthetic Utility

The synthesis of related compounds has been extensively studied, highlighting the versatility and potential of the core structure for various synthetic applications. For instance, the creation of 2,3-dihydrobenzo[b][1,4]thiazepines with substituted phenyl groups has been explored through the reaction of specific propen-1-ones with aminobenzenethiols. These compounds were evaluated for antibacterial and antifungal activities, revealing interesting results and suggesting their utility in synthesizing bioactive molecules (Kumar et al., 2013).

Another study focused on the synthesis of a new benzothiazepine derivative, further underscoring the synthetic adaptability of this chemical framework. The study detailed the preparation of N-(p-tolyl)-2-(2-(4-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-2-yl)phenoxy)acetamide, showcasing the compound's structural determination through various spectral data, pointing to its potential for further chemical exploration and application in medicinal chemistry (Nguyen, Bui, & Nguyen, 2018).